Cas no 187665-65-2 (PNU-142633)

• Product Name: PNU-142633
• CAS No: 187665-65-2
• MF: C₂₄H₃₀N₄O₃
• MW: 422.520005702972
• CID: 850705
• PubChem ID: 9845148
• Update Time: 2025-05-23

PNU-142633 Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[2-[4-[4-(AMINOCARBONYL)PHENYL]-1-PIPERAZINYL]ETHYL]-3,4-DIHYDRO-N-METHYL-1H-2-BENZOPYRAN-6-CARBOXAMIDE
• PNU 142633
• (1S)-1-[2-[4-(4-carbamoylphenyl)piperazin-1-yl]ethyl]-N-methyl-3,4-dihydro-1H-isochromene-6-carboxamide
• B54P1BQ73L
• BDBM50136471
• 1H-2-Benzopyran-6-carboxamide, 1-(2-(4-(4-(aminocarbonyl)phenyl)-1-piperazinyl)ethyl)-3,4-dihydro-N-methyl-, (1S)-
• B6906
• Q7119894
• (S)-1-{2-[4-(4-Carbamoyl-phenyl)-piperazin-1-yl
• Pnu-142633
• (S)-1-{2-[4-(4-Carbamoyl-phenyl)-piperazin-1-yl]-ethyl}-isochroman-6-carboxylic acid methylamide
• UNII-B54P1BQ73L
• 187665-65-2
• SCHEMBL6871704
• DA-56948
• MS-27421
• DTXSID00431734
• NCGC00378553-01
• CS-0024590
• CHEMBL441095
• BRD-K81616657-001-01-4
• J-012076
• AKOS024456892
• HY-103131
• PNU-142633

• Inchi： 1S/C24H30N4O3/c1-26-24(30)19-4-7-21-18(16-19)9-15-31-22(21)8-10-27-11-13-28(14-12-27)20-5-2-17(3-6-20)23(25)29/h2-7,16,22H,8-15H2,1H3,(H2,25,29)(H,26,30)/t22-/m0/s1
• InChI Key： PNTVCCRNJOGKGA-QFIPXVFZSA-N
• SMILES： O1CCC2C=C(C(NC)=O)C=CC=2[C@@H]1CCN1CCN(C2C=CC(C(N)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 422.23200
• Monoisotopic Mass: 422.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9
• XLogP3: 1.8

Experimental Properties

• PSA: 87.90000
• LogP: 3.06530

Additional information on PNU-142633

PNU-142633: A Promising Compound in the Field of Neuropharmacology

PNU-142633, with the CAS number 187665-65-2, is a synthetic compound that has garnered significant attention in the field of neuropharmacology due to its unique pharmacological properties and potential therapeutic applications. This compound belongs to a class of drugs known as metabotropic glutamate receptor (mGluR) modulators, specifically targeting the mGluR5 subtype. The interest in PNU-142633 stems from its ability to modulate glutamate signaling, which plays a crucial role in various neurological and psychiatric disorders.

The discovery and development of PNU-142633 have been driven by the need for more effective treatments for conditions such as schizophrenia, depression, and anxiety disorders. Glutamate, the primary excitatory neurotransmitter in the central nervous system (CNS), is involved in synaptic plasticity, learning, and memory. Dysregulation of glutamate signaling has been implicated in several neurological disorders, making mGluR5 an attractive target for therapeutic intervention.

PNU-142633 acts as a negative allosteric modulator (NAM) of mGluR5, meaning it reduces the receptor's activity without directly binding to the orthosteric site. This mechanism of action allows for fine-tuning of glutamate signaling, potentially leading to improved therapeutic outcomes with fewer side effects compared to traditional treatments. Recent studies have shown that PNU-142633 can effectively reduce hyperactivity and cognitive deficits in animal models of schizophrenia and other neuropsychiatric disorders.

In addition to its potential in treating neuropsychiatric disorders, PNU-142633 has also shown promise in pain management. Chronic pain is a significant clinical challenge, and current treatments often come with severe side effects or limited efficacy. Research has demonstrated that PNU-142633 can reduce pain sensitivity in preclinical models, suggesting its potential as a novel analgesic agent. The ability to modulate mGluR5 receptors may help address both neuropathic and inflammatory pain conditions.

The pharmacokinetic properties of PNU-142633 have been extensively studied to ensure its suitability for clinical use. It exhibits good oral bioavailability and a favorable safety profile, making it a viable candidate for further development. Preclinical studies have shown that PNU-142633 is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organ systems.

Clinical trials are currently underway to evaluate the safety and efficacy of PNU-142633 in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties consistent with preclinical findings. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific neurological and psychiatric conditions.

The potential applications of PNU-142633 extend beyond neuropsychiatric disorders and pain management. Emerging research suggests that mGluR5 modulation may also be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to modulate glutamate signaling could help mitigate neuroinflammation and neuronal death, which are key factors in the progression of these diseases.

In conclusion, PNU-142633 (CAS number: 187665-65-2) represents a promising advancement in the field of neuropharmacology. Its unique mechanism of action as an mGluR5 negative allosteric modulator offers new possibilities for treating a range of neurological and psychiatric disorders, as well as chronic pain conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to significant improvements in patient outcomes.